Cas no 96409-12-0 (10-(Carbobenzoxyamino)-1-decanol)

• Product name: 10-(Carbobenzoxyamino)-1-decanol
• CAS No: 96409-12-0
• MF: C₁₈H₂₉NO₃
• MW: 307.427765607834
• CID: 6797736
• PubChem ID: 86122935

10-(Carbobenzoxyamino)-1-decanol Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (10-hydroxydecyl)-, phenylmethyl ester (9CI)
• 10-(Carbobenzoxyamino)-1-decanol
• Carbamicacid,(10-hydroxydecyl)-,phenylmethylester
• SCHEMBL17634037
• Z-Adc(10)-ol
• MFCD02094542
• Benzyl (10-hydroxydecyl)carbamate
• benzyl N-(10-hydroxydecyl)carbamate
• 96409-12-0

• Inchi： 1S/C18H29NO3/c20-15-11-6-4-2-1-3-5-10-14-19-18(21)22-16-17-12-8-7-9-13-17/h7-9,12-13,20H,1-6,10-11,14-16H2,(H,19,21)
• InChI Key： LVVONOSXQOAUJU-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 307.21474379g/mol
• Monoisotopic Mass: 307.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 461.0±28.0 °C(Predicted)
• pka: 12.73±0.46(Predicted)

Additional information on 10-(Carbobenzoxyamino)-1-decanol

10-(Carbobenzoxyamino)-1-decanol: A Comprehensive Overview

In the realm of organic chemistry, the compound 10-(Carbobenzoxyamino)-1-decanol, identified by the CAS No. 96409-12-0, stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound is a derivative of carboxybenzylamine, where the carboxybenzyl group is attached to the amino group of 1-decanol, forming a unique structure that combines hydrophilic and hydrophobic characteristics. The Carbobenzoxyamino group, often abbreviated as CBZ, is a well-known protecting group in peptide synthesis, and its integration into this molecule adds complexity and functionality to its chemical profile.

The synthesis of 10-(Carbobenzoxyamino)-1-decanol typically involves multi-step reactions, including alkylation and protection/deprotection strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity. These developments underscore the compound's importance in both academic and industrial settings.

One of the most notable applications of this compound lies in its role as a precursor in peptide synthesis. The CBZ group serves as an excellent protecting group for amino acids, preventing unwanted side reactions during peptide bond formation. This property has made it a valuable tool in the pharmaceutical industry for the production of complex peptides and proteins. Moreover, recent studies have highlighted its potential in drug delivery systems, where its amphiphilic nature allows for the formation of self-assembled structures such as micelles and liposomes. These structures can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability.

In addition to its role in peptide synthesis and drug delivery, 10-(Carbobenzoxyamino)-1-decanol has found applications in materials science. Its ability to form stable surfactants makes it a promising candidate for use in coatings, detergents, and personal care products. Recent research has focused on its use in creating biodegradable polymers, which are increasingly sought after due to environmental concerns. The compound's compatibility with various polymerization techniques has opened new avenues for sustainable material development.

The chemical stability of 10-(Carbobenzoxyamino)-1-decanol under different conditions has been extensively studied. It exhibits good thermal stability up to moderate temperatures but decomposes upon prolonged exposure to high heat or strong acids/bases. Its solubility profile is another critical factor influencing its applications; it is soluble in organic solvents such as dichloromethane and ethanol but poorly soluble in water due to its hydrophobic tail.

From an environmental perspective, understanding the biodegradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have shown that under aerobic conditions, it undergoes microbial degradation through oxidative cleavage of the carbon chain and hydrolysis of the CBZ group. These findings are essential for industries aiming to minimize their environmental footprint by adopting greener synthetic routes.

In conclusion, 10-(Carbobenzoxyamino)-1-decanol, with its unique chemical structure and versatile properties, continues to be a focal point in various scientific disciplines. Its applications span from peptide synthesis to drug delivery systems and materials science, making it a valuable compound for both research and industrial purposes. As advancements in synthetic methods and material science progress, this compound is poised to play an even more significant role in shaping future innovations.